2-Chloro-5-fluoro-4-(methylsulfanyl)pyrimidine

• IUPAC Name: 2-chloro-5-fluoro-4-methylsulfanylpyrimidine
• InChI: InChI=1S/C5H4ClFN2S/c1-10-4-3(7)2-8-5(6)9-4/h2H,1H3
• InChI Key: JORGKVXNFHVPKA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC=C1F)Cl
• Molecular Formula: C5H4ClFN2S
• Molecular Weight: 178.62 g/mol
• CAS RN: 87789-51-3

Description

2-Chloro-5-fluoro-4-(methylsulfanyl)pyrimidine is a chemical compound with the molecular formula C5H4ClFN2S. It has a molecular weight of 178.62. This compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H4ClFN2S/c1-10-4-3(7)2-8-5(6)9-4/h2H,1H3. The SMILES string is CSC1=NC(=NC=C1F)Cl.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, pyrimidine derivatives have been known to undergo various reactions. For instance, 2-chloro-5-fluoropyrimidine can react with various amines in the presence of K2CO3 to form 5-fluoro-2-amino pyrimidines.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 178.62 g/mol.

Scientific Research Applications

1. Synthesis, Crystal Structure, and Biological Activities

A study by Mo, Wen-yan, He, and Hong-wu (2007) focused on the synthesis of a compound related to 2-Chloro-5-fluoro-4-(methylsulfanyl)pyrimidine. The study detailed the crystal structure and biological activities of the synthesized compound, demonstrating its significance in medicinal chemistry (Mo, Wen-yan, He, & Hong-wu, 2007).

2. Quantum Chemical Calculations and Molecular Docking Study

A 2016 study by Gandhi, Patel, Modh, Naliyapara, and Patel conducted quantum chemical calculations and molecular docking studies on a pyrimidine derivative. This research highlighted the crucial roles of specific atoms in the compound for medicinal and pharmaceutical applications (Gandhi, Patel, Modh, Naliyapara, & Patel, 2016).

Biological and Pharmacological Applications

3. Anti-Inflammatory and Analgesic Activities

Muralidharan, James Raja, and Asha Deepti (2019) explored the synthesis of pyrimidine derivatives and evaluated their potential anti-inflammatory and analgesic activities. The study emphasized the significance of the pyrimidine core in developing therapeutic agents (Muralidharan, James Raja, & Asha Deepti, 2019).

4. Synthesis and Antitumor Activity

Research by Rosowsky, Kim, and Wick (1981) involved the synthesis of a pyrimidine acyclonucleoside and its evaluation for antitumor activity, demonstrating the compound's potential in cancer therapy (Rosowsky, Kim, & Wick, 1981).

Chemical Properties and Reactivity

5. Catalytic C-C Coupling Reactions

A study by Steffen, Sladek, Braun, Neumann, and Stammler (2005) investigated catalytic C-C coupling reactions involving a pyrimidine compound, shedding light on its reactivity and potential applications in synthetic chemistry (Steffen, Sladek, Braun, Neumann, & Stammler, 2005).

6. Synthesis and Biological Activity of Related Nucleosides

The synthesis and biological activity of related nucleosides were examined by Bobek, Bloch, Parthasarathy, and Whistler (1975), providing insights into the applications of pyrimidine derivatives in biological systems (Bobek, Bloch, Parthasarathy, & Whistler, 1975).

Safety and Hazards

This compound is associated with several hazard statements including H302+H312+H332;H315;H319;H335, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. It may also cause skin and eye irritation and may cause respiratory irritation.